Cas no 85003-76-5 (Boc-S-Z-aminoethyl-L-cysteine)

• Product Name: Boc-S-Z-aminoethyl-L-cysteine
• CAS No: 85003-76-5
• MF: C₁₈H₂₆N₂O₆S
• MW: 398.473844051361
• CID: 706806
• PubChem ID: 7408384
• Update Time: 2025-10-15

Boc-S-Z-aminoethyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

• 10-Oxa-5-thia-2,8-diazadodecanoicacid, 7-carboxy-11,11-dimethyl-9-oxo-, 1-(phenylmethyl) ester, (7R)-
• Boc-Cys(Z-aminoethyl)-OH
• Boc-S-Z-aminoethyl-L-cysteine
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[2-(phenylmethoxycarbonylamino)ethylsulfanyl]propanoic acid
• WOISIWBKIILOSH-AWEZNQCLSA-N
• (R)-3-((2-(((Benzyloxy)carbonyl)amino)ethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoic acid
• SCHEMBL1429551
• 10-Oxa-5-thia-2,8-diazadodecanoicacid,7-carboxy-11,11-dimethyl-9-oxo-,1-(phenylmethyl)ester,(7R)-
• (R)-3-(2-benzyloxycarbonylaminoethylsulfanyl)-2-tert-butoxycarbonylaminopropionic acid
• AKOS027251041
• N-t-Butoxycarbonyl-S-(2-carbobenzyloxyaminoethyl)-L-cysteine
• (R)-3-((2-(((Benzyloxy)carbonyl)amino)ethyl)thio)-2-((tert-butoxycarbonyl)amino)propanoicacid
• CS-0368203
• MFCD00236840
• FD21313
• N-t-Butoxycarbonyl-S-(2-carbobenzoxyaminoethyl)-L-cysteine
• 85003-76-5
• AS-49036
• Boc-L-4-thialysine(Z)-OH
• S-(2-(((benzyloxy)carbonyl)amino)ethyl)-N-(tert-butoxycarbonyl)-L-cysteine

• MDL： MFCD00236840
• Inchi： 1S/C18H26N2O6S/c1-18(2,3)26-17(24)20-14(15(21)22)12-27-10-9-19-16(23)25-11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,23)(H,20,24)(H,21,22)/t14-/m0/s1
• InChI Key： WOISIWBKIILOSH-AWEZNQCLSA-N
• SMILES： S(CCNC(=O)OCC1C=CC=CC=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 398.151
• Monoisotopic Mass: 398.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 139.26000
• LogP: 3.40570

Boc-S-Z-aminoethyl-L-cysteine Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives